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Introduction
2-Hydroxyethyl Methacrylate, commonly known as HEMA, is a neutral, hydrophilic monomer

with the chemical formula C6H10O3.[1][2] It is a colorless, viscous liquid that is perhaps the

most widely studied and utilized neutral hydrophilic monomer in polymer science.[2][3] HEMA is

an ester of methacrylic acid and ethylene glycol.[2][4] Its unique combination of a reactive

methacrylate group and a hydrophilic hydroxyl group makes it an exceptionally versatile

building block for the synthesis of a wide range of polymers.[5]

For researchers, scientists, and drug development professionals, HEMA is of particular interest

due to its excellent biocompatibility and its ability to form hydrogels.[4][6] The homopolymer,

poly(2-hydroxyethyl methacrylate) or pHEMA, is water-insoluble but can swell significantly in

aqueous environments, a property that is fundamental to its use in biomedical applications.[3]

[7] These applications include the fabrication of soft contact lenses, drug delivery systems,

tissue engineering scaffolds, and biocompatible coatings for medical devices.[3][8] This guide

provides a comprehensive overview of the core physico-chemical properties of HEMA, detailed

experimental protocols for their measurement, and logical workflows relevant to its application.
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The functional characteristics of HEMA and its subsequent polymers are dictated by its

fundamental physico-chemical properties. These quantitative parameters are summarized in

the tables below for ease of reference and comparison.

Table 1: General and Physical Properties of 2-
Hydroxyethyl Methacrylate

Property Value Source(s)

Molecular Formula C6H10O3 [1][2][9]

Molecular Weight 130.14 g/mol [10][11]

Appearance Colorless, transparent liquid [7][12][13]

Odor Aromatic, ester-like [10][14]

Density 1.073 g/mL at 25°C [4][10][11]

1.07 g/cm³ at 20°C [15]

Refractive Index (n20/D) 1.453 [3][4]

1.450 - 1.454 [16]

Table 2: Thermal Properties of 2-Hydroxyethyl
Methacrylate
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Property Value Source(s)

Melting Point -12 °C [9][10][15]

<-60 °C [17]

Boiling Point 211 °C at 1013 hPa [10][14]

213 °C [18][19]

67 °C at 3.5 mm Hg (4.6 hPa) [4][17]

95 °C at 1.333 kPa [9][12]

Flash Point 96 °C [10][11]

106 °C (closed cup) [18]

108 - 109 °C (open cup) [9][13][16]

Heat of Polymerization 49.8 kJ/mol (11.9 kcal/mol) [20][21]

Glass Transition Temp. (Tg) of

pHEMA
55 °C [9][22]

Table 3: Viscosity and Vapor Pressure of 2-Hydroxyethyl
Methacrylate

Property Value Temperature Source(s)

Viscosity 6.8 mPa·s 20 °C [10][11]

5 mPa·s 30 °C [2][18]

Vapor Pressure 0.01 mm Hg 25 °C [4][23]

0.08 hPa (0.06 mm

Hg)
20 °C [15]

0.13 mbar (0.0975

mm Hg)
25 °C [18]

1.3 hPa (0.975 mm

Hg)
20 °C
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Table 4: Solubility and Other Properties of 2-
Hydroxyethyl Methacrylate

Property Value Source(s)

Solubility in Water Miscible [17][24][25]

Solubility in Organic Solvents

Soluble in common organic

solvents like ethanol,

methanol, and acetone.

[16][24][25]

Octanol/Water Partition

Coefficient (log Kow)
0.42 - 0.47 [17][20]

Purity (Typical Commercial

Grades)
≥ 97.0% to ≥ 99.5% [3][16]

Common Inhibitor
Monomethyl ether

hydroquinone (MEHQ)
[10][11]

Experimental Protocols
Accurate determination of HEMA's physico-chemical properties is critical for research and

development. The following section outlines standard methodologies for measuring key

parameters.

Density Measurement using a Pycnometer
Objective: To determine the density of HEMA at a specified temperature (e.g., 25°C).

Apparatus: A glass pycnometer of known volume, a precision balance (±0.0001 g), a

constant temperature water bath.

Methodology:

Clean and dry the pycnometer thoroughly and record its empty mass (m1).

Fill the pycnometer with freshly distilled water and place it in the constant temperature

water bath until it reaches thermal equilibrium.
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Adjust the water level to the pycnometer's calibration mark, dry the exterior, and record its

mass (m2). The volume of the pycnometer (V) can be calculated using the density of water

at that temperature.

Empty and dry the pycnometer again. Fill it with HEMA, allow it to reach thermal

equilibrium in the water bath, adjust the level to the mark, and record its mass (m3).

The density (ρ) of HEMA is calculated using the formula: ρ_HEMA = (m3 - m1) / V.

Viscosity Measurement using a Rotational Viscometer
Objective: To measure the dynamic viscosity of HEMA at various temperatures.

Apparatus: A rotational viscometer (e.g., Brookfield type), a temperature-controlled sample

holder or water bath, appropriate spindle.

Methodology:

Calibrate the viscometer using a standard fluid of known viscosity.

Place a sufficient volume of HEMA into the sample holder and allow it to equilibrate to the

target temperature (e.g., 20°C).

Select a spindle and rotational speed that will give a torque reading within the instrument's

recommended range (typically 10-90%).

Immerse the spindle into the HEMA sample to the correct depth.

Start the motor and allow the reading to stabilize. Record the viscosity reading in

millipascal-seconds (mPa·s).

Repeat the measurement at different temperatures as required.

Refractive Index Measurement using an Abbe
Refractometer

Objective: To determine the refractive index of HEMA.
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Apparatus: An Abbe refractometer with a circulating water bath for temperature control, a

light source (typically a sodium D line, 589 nm).

Methodology:

Calibrate the refractometer using a standard of known refractive index (e.g., distilled

water).

Ensure the prism surfaces are clean and dry.

Apply a few drops of the HEMA sample onto the lower prism.

Close the prisms and allow the sample to spread into a thin film and reach the target

temperature (e.g., 20°C) via the circulating water bath.

Adjust the instrument until the dividing line between the light and dark fields is sharp and

centered on the crosshairs.

Read the refractive index directly from the instrument's scale.

Thermal Analysis using Differential Scanning
Calorimetry (DSC)

Objective: To determine the melting point, heat of polymerization, and the glass transition

temperature (Tg) of the resulting pHEMA.

Apparatus: A Differential Scanning Calorimeter (DSC).

Methodology:

A. Melting Point:

Accurately weigh a small amount of HEMA (5-10 mg) into an aluminum DSC pan and

seal it.

Place the sample pan and an empty reference pan into the DSC cell.

Cool the sample to a low temperature (e.g., -80°C).
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Heat the sample at a controlled rate (e.g., 10°C/min) and record the heat flow. The

melting point is identified as the peak of the endothermic event.

B. Heat of Polymerization:

Prepare a sample of HEMA with a suitable thermal initiator (e.g., benzoyl peroxide).

Place the sample in the DSC and heat it isothermally at a temperature sufficient to

initiate polymerization (e.g., 70°C). Record the heat flow over time until the reaction is

complete.

The total heat evolved (the area under the exothermic peak) is the heat of

polymerization. To find the total reaction enthalpy, a subsequent dynamic scan is often

performed to polymerize any remaining monomer.[26] The standard heat of

polymerization for a methacrylate double bond is approximately 54.9 kJ/mol.[26]

Visualizations: Workflows and Logical Relationships
Visual diagrams are essential for understanding the synthesis, polymerization, and application

logic of HEMA.

Reactants

Process

Products

Methacrylic Acid Addition Reaction

Ethylene Oxide

Crude HEMA

Distillation/
Purification

Purified HEMA

Catalyst &
Inhibitor

Click to download full resolution via product page

Caption: A simplified workflow for the industrial synthesis of HEMA.
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1. Initiation

2. Propagation

3. Termination
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Caption: The three key stages of HEMA free-radical polymerization.
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Caption: Logical flow from HEMA's properties to its use in drug delivery.

Conclusion
2-Hydroxyethyl Methacrylate is a cornerstone monomer in the field of biomedical polymers.

Its distinct physico-chemical properties—most notably its hydrophilicity, low toxicity, and

capacity for polymerization into cross-linked networks—make it invaluable for advanced

applications.[3][4] The data and protocols presented in this guide offer a foundational resource

for professionals in drug development and materials science, enabling a deeper understanding

and more effective utilization of HEMA in creating innovative solutions for medicine and

beyond. Accurate characterization of these properties is the first step toward designing

polymers with the precise swelling kinetics, mechanical strength, and release profiles required

for next-generation therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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